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Compound of Interest

Compound Name: Tetrakis(dimethylamino)titanium

Cat. No.: B1230069

An In-depth Technical Guide to the Handling and Storage of Tetrakis(dimethylamido)titanium
(TDMAT)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe
handling and storage of Tetrakis(dimethylamido)titanium (TDMAT). TDMAT is a highly reactive
organometallic compound, widely utilized as a precursor in atomic layer deposition (ALD) and
chemical vapor deposition (CVD) for creating titanium nitride (TiN) and titanium dioxide (TiO2)
thin films.[1][2] Its utility in advanced material science, including applications relevant to drug
delivery systems and medical device coatings, necessitates stringent safety protocols. Due to
its pyrophoric and water-reactive nature, adherence to proper handling techniques is critical to
ensure personnel safety and experimental integrity.[3]

Chemical and Physical Properties

TDMAT (CAS-No: 3275-24-9) is a yellow liquid or crystalline powder with a molecular formula
of CsH24NaTi.[1][4] It is @ monomeric and volatile compound, making it suitable for vapor
deposition techniques.[2] Its reactivity stems from the titanium-nitrogen bonds, which are
susceptible to hydrolysis. A summary of its key quantitative properties is presented in Table 1.

Table 1: Physical and Chemical Properties of TDMAT
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Property Value Source(s)

Molecular Weight 224.17 - 224.21 g/mol [415]

Appearance Yellow liquid o-r pale to dark (I21(6]
yellow crystalline powder

Density 0.947 - 0.96 g/cm3 (at 20 °C) [2][41[6]

Boiling Point 50 °C at 0.05 mmHg [2]

Melting Point 60 - 65 °C [1]

Flash Point -30 °C (-22 °F) - closed cup 41071

Vapor Pressure

No information available

[4]

Solubility

Reacts violently with water.
Soluble in organic solvents

(e.g., toluene, diethyl ether).

[1](2]

Storage and Stability

Proper storage of TDMAT is paramount to maintain its chemical integrity and prevent

hazardous situations. The compound is air and moisture-sensitive and can decompose over

time or with improper storage.[2][8]

Table 2: Recommended Storage Conditions for TDMAT
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Parameter

Recommendation

Source(s)

Atmosphere

Store under a dry, inert
atmosphere (Nitrogen or Argon
recommended, with <5 ppm

moisture and oxygen).

[4105]1(€]

Temperature

Store in a cool, dry place.
Refrigeration at 2 - 8 °C is
recommended. Maintain
storage temperature below
50°C.

[51(8][10]

Container

Keep in the original, tightly
closed container. Stainless
steel containers are preferred.

Store locked up.

[518][9][10]

Location

Store in a well-ventilated,
flammables-area, away from
heat, sparks, open flames, and

direct sunlight.

[5181e]

Incompatibilities

Store away from water,
moisture, strong oxidizing
agents, acids, alcohols, and
compounds containing active

hydrogen.

[4105]8][11]

Stability

Thermal decomposition can
occur at temperatures as low
as 140°C.

[12]

Safe Handling and Personal Protective Equipment

(PPE)

TDMAT is a hazardous material classified as highly flammable, water-reactive, and corrosive.

[6][10] It can cause severe skin burns, serious eye damage, and is toxic if inhaled or

swallowed.[6] All handling must be performed with rigorous safety measures.

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.fishersci.com/store/msds?partNumber=AA4293206&productDescription=TETKIS+DIMETHLAMINO+TI+99.9+5G&vendorId=VN00024248&countryCode=US&language=en
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-TI5249.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/469858?userType=undefined
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-TI5249.pdf
https://pim-resources.coleparmer.com/sds/03080.pdf
https://www.msdsdigital.com/system/files/DisplayPDF_249.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-TI5249.pdf
https://pim-resources.coleparmer.com/sds/03080.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/469858?userType=undefined
https://www.msdsdigital.com/system/files/DisplayPDF_249.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-TI5249.pdf
https://pim-resources.coleparmer.com/sds/03080.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/469858?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AA4293206&productDescription=TETKIS+DIMETHLAMINO+TI+99.9+5G&vendorId=VN00024248&countryCode=US&language=en
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-TI5249.pdf
https://pim-resources.coleparmer.com/sds/03080.pdf
https://www.gelest.com/wp-content/uploads/OMTI080_TITANIUM-TETRAKISDIMETHYLAMIDE-99_GHS-US_English-US.pdf
https://www.researchgate.net/publication/263995963_Thermal_Decomposition_of_Tetrakisethylmethylamido_Titanium_for_Chemical_Vapor_Deposition_of_Titanium_Nitride
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202630/Tetrakis-dimethylamino-titanium_TDMAT.pdf
https://www.msdsdigital.com/system/files/DisplayPDF_249.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202630/Tetrakis-dimethylamino-titanium_TDMAT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Engineering Controls

o Work Area: All manipulations of TDMAT must be conducted in a certified chemical fume
hood, an efficient glove box, or a glove bag under an inert atmosphere.[8][13]

o Ventilation: Use adequate general or local explosion-proof ventilation.[8]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate vicinity of any potential exposure.[8][11]

e Ignition Sources: Eliminate all ignition sources. Use only non-sparking tools and explosion-
proof electrical equipment. All equipment must be properly grounded and bonded to prevent
static discharge.[4][5][10]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent contact and exposure.

Table 3: Personal Protective Equipment (PPE) for Handling TDMAT

Body Part Recommended PPE Rationale and Source(s)
Chemical splash goggles and Protects against splashes and
Eye/Face ) ) )
a face shield. potential explosions.[8][13][14]
Flame-retardant lab coat (e.g., ] ] ]
) ) ] Provides a barrier against
Skin/Body Nomex). Avoid synthetic ) ]
) ) spills and fire.[9][13][14]
materials like polyester.
Double gloving: Nitrile gloves Protects against chemical
Hands underneath neoprene or butyl burns and degradation of a

rubber gloves.

single glove layer.[11][13][15]

Respiratory

If ventilation is inadequate or in
case of a spill, a self-contained
breathing apparatus (SCBA) or
a respirator with an
appropriate filter (e.g., ABEK
type) is required.

Protects against inhalation of

toxic vapors.[1][8][9]
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Key Experimental Protocol: TDMAT in Atomic Layer
Deposition (ALD)

This section outlines a generalized protocol for using TDMAT as a precursor for depositing TiO2
thin films, a common application. The process relies on sequential, self-limiting surface
reactions.[16]

Methodology
e System Preparation:

o Ensure the ALD reactor, gas lines, and substrate are clean and dry. Glassware should be
oven-dried.[13]

o Load the substrate into the ALD chamber.

o Purge the entire system, including precursor lines, thoroughly with a high-purity inert gas
(e.g., Ar or N2) to remove residual air and moisture.

e Precursor Handling and Delivery:
o Connect the TDMAT container (bubbler) to the ALD system under an inert atmosphere.

o Gently heat the TDMAT bubbler to increase its vapor pressure for efficient delivery. A
typical temperature is between 50°C and 70°C.[17]

o Use a carrier gas (e.g., Ar) flowing through the bubbler to transport the TDMAT vapor to
the reaction chamber.

» Deposition Cycle:

o The ALD process consists of repeated cycles. A single cycle for TiOz deposition using
TDMAT and water is as follows: a. TDMAT Pulse: Inject TDMAT vapor into the chamber for
a set time (e.g., 2.5 seconds) to allow a monolayer to chemisorb onto the substrate
surface.[15] b. Inert Gas Purge: Purge the chamber with inert gas (e.g., 5 seconds) to
remove unreacted TDMAT and byproducts.[15] c. Co-reactant (Water) Pulse: Introduce the
co-reactant, H20 vapor, into the chamber (e.g., 0.15 seconds). The water reacts with the
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surface-bound TDMAT precursor to form TiO2 and dimethylamine byproduct.[2][15] d. Inert
Gas Purge: Purge the chamber again with inert gas (e.g., 13 seconds) to remove
byproducts and any excess water vapor.[15]

o Repeat this cycle until the desired film thickness is achieved. The growth rate is typically
around 0.052 - 0.08 nm/cycle.[16][18]

o Post-Deposition:
o After the final cycle, cool the substrate under a continuous inert gas flow.

o Vent the chamber and remove the coated substrate.

The hydrolysis reaction of TDMAT is the fundamental chemical transformation in this process.

Ti(N(CH3)2)a 2 H20
(TDMAT) (Water)

N/

Hydrolysis Reaction

VAN

TiO2 4 HN(CHs)2
(Titanium Dioxide) (Dimethylamine)

Click to download full resolution via product page

Caption: Hydrolysis reaction of TDMAT with water.

Below is a diagram illustrating the typical workflow for an ALD experiment using TDMAT.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://en.wikipedia.org/wiki/Tetrakis(dimethylamido)titanium
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=914859
https://tsapps.nist.gov/publication/get_pdf.cfm?pub_id=914859
https://www.researchgate.net/publication/43090584_Atomic_layer_deposition_of_titanium_nitride_from_TDMAT_precursor
https://pmc.ncbi.nlm.nih.gov/articles/PMC7287241/
https://www.benchchem.com/product/b1230069?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Preparation

Prepare ALD System
(Clean, Dry, Purge)

Load Substrate

Install TDMAT Bubbler
(Heat to 50-70°C)

Start Cycles

Deposition Cycle (Repeat N times)

1. TDMAT Pulse
/
/
/ \
\
‘\
2. Inert Gas Purge \|
|
|
| |
| I
l
I
I
3. H20 Pulse L
I
I
\ 1
\ 1
\ I
I
4. Inert Gas Purge

Post-Deposition

Cool Substrate
(Under Inert Gas)

Unload Substrate

Click to download full resolution via product page

Caption: General experimental workflow for ALD using TDMAT.
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Spill, Emergency, and Disposal Procedures

A clear and practiced emergency plan is crucial.

Spill Response

o Evacuate: Immediately evacuate all personnel from the spill area.[19]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Cover drains and contain the spill using liquid-absorbent, non-combustible
material such as dry sand, Chemizorb®, or powdered lime.[9][10] Do NOT use water or
combustible materials like paper towels.[9]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
suitable, sealable container for disposal.[4][9]

Fire Response

o Extinguishing Media: In case of fire, use dry sand, dry chemical powder, or alcohol-resistant
foam.[4][9]

e CRITICAL: DO NOT USE WATER. TDMAT reacts violently with water, releasing flammable
gases that may ignite spontaneously.[4][5][9]

Waste Disposal

o Containerization: Dispose of TDMAT waste and contaminated materials in approved,
properly labeled waste disposal containers.[9]

e Regulations: All disposal must be conducted in accordance with local, state, and federal
regulations.[5]

» Deactivation: Empty containers retain hazardous residue. They should be triple-rinsed with
an inert, unreactive solvent in a safe, controlled environment (fume hood) before being
opened to the atmosphere and disposed of.

The following flowchart outlines the logical steps for safe handling and emergency response.
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Caption: Safe handling and emergency logic flowchart for TDMAT.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1230069?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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